Cas no 91313-63-2 (n-propylsulfonyl-2-propanone)

• Product Name: n-propylsulfonyl-2-propanone
• CAS No: 91313-63-2
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• MDL: MFCD00206664
• CID: 861176
• PubChem ID: 522977
• Update Time: 2025-04-24

n-propylsulfonyl-2-propanone Chemical and Physical Properties

Names and Identifiers

• n-propylsulfonyl-2-propanone
• 91313-63-2
• AB91321
• 1-(Propylsulfonyl)propan-2-one
• AS-41130
• 2-Propanone, 1-(propylsulfonyl)-
• MFCD00206664
• AKOS013970453
• 1-(propane-1-sulfonyl)propan-2-one
• 1-propylsulfonylpropan-2-one
• CS-0435034

• MDL： MFCD00206664
• Inchi： 1S/C6H12O3S/c1-3-4-10(8,9)5-6(2)7/h3-5H2,1-2H3
• InChI Key： GIBVRWNWIPWWSI-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)(CCC)(=O)=O

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.6Ų

Additional information on n-propylsulfonyl-2-propanone

Exploring n-Propylsulfonyl-2-Propanone (CAS No. 91313-63-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, n-propylsulfonyl-2-propanone (CAS No. 91313-63-2) stands out as a versatile compound with unique structural and functional characteristics. This organic molecule, featuring a sulfonyl group attached to a propanone backbone, has garnered attention across multiple industries due to its reactivity and potential applications. As researchers and manufacturers seek innovative solutions for material science, pharmaceuticals, and fine chemical synthesis, understanding the properties and uses of n-propylsulfonyl-2-propanone becomes increasingly relevant.

The chemical structure of n-propylsulfonyl-2-propanone combines a ketone functional group with a sulfonyl moiety, creating interesting possibilities for chemical transformations. This dual functionality makes it valuable as an intermediate in organic synthesis, particularly in the construction of more complex molecular architectures. Recent trends in green chemistry have highlighted the importance of such multifunctional building blocks that can reduce synthetic steps and improve atom economy in industrial processes.

One of the most searched questions regarding n-propylsulfonyl-2-propanone relates to its solubility profile and stability under various conditions. Laboratory studies indicate that this compound demonstrates good solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone, while showing limited solubility in water. These properties make it particularly useful in organic synthesis where controlled reactivity is desired. The thermal stability of 91313-63-2 has been investigated up to 150°C, showing no significant decomposition under inert atmosphere.

In pharmaceutical research, n-propylsulfonyl-2-propanone derivatives have shown promise as potential building blocks for drug discovery. The sulfonyl group in particular offers opportunities for hydrogen bonding interactions that can be valuable in medicinal chemistry. Recent publications have explored its use in the synthesis of enzyme inhibitors and receptor modulators, aligning with current industry focus on targeted therapies. This application area represents one of the fastest-growing segments for specialty chemicals like n-propylsulfonyl-2-propanone.

The material science sector has also shown increasing interest in CAS 91313-63-2 for polymer modification applications. Its ability to introduce sulfonyl groups into polymer chains can impart desirable characteristics such as improved thermal stability or altered solubility profiles. With the growing demand for high-performance polymers in electronics and advanced materials, this application pathway continues to gain traction among researchers and product developers.

From a commercial perspective, the global market for n-propylsulfonyl-2-propanone has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Current market analysis suggests increasing demand from Asia-Pacific research centers and manufacturing facilities. Suppliers typically offer this compound in various purity grades, with 97% and 99% being the most commonly requested specifications for research and industrial applications respectively.

Environmental and safety considerations for handling n-propylsulfonyl-2-propanone follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. Disposal should comply with local regulations for organic chemical waste, reflecting the industry's growing emphasis on sustainable practices throughout a chemical's lifecycle.

Recent advancements in synthetic methodology have improved the production efficiency of 91313-63-2, making it more accessible to researchers. Modern catalytic approaches have reduced byproduct formation and increased yields, addressing two key concerns in fine chemical manufacturing. These process improvements contribute to the compound's growing popularity as a synthetic intermediate in both academic and industrial settings.

Looking ahead, the applications of n-propylsulfonyl-2-propanone are expected to expand into emerging fields such as agrochemical development and functional material design. Its unique combination of reactivity and stability positions it well for these growing market segments. As research continues to uncover new reaction pathways and applications, CAS 91313-63-2 will likely maintain its relevance in the chemical innovation landscape.

For researchers considering n-propylsulfonyl-2-propanone for their projects, current literature suggests several promising directions. The compound's potential in asymmetric synthesis, particularly when combined with modern chiral catalysts, represents an active area of investigation. Additionally, its use in the preparation of sulfonated materials for ion-exchange applications shows particular promise in energy-related technologies, aligning with global trends in sustainable energy solutions.

In conclusion, n-propylsulfonyl-2-propanone (CAS No. 91313-63-2) exemplifies the importance of specialized organic intermediates in modern chemical research and industry. Its balanced reactivity profile, coupled with growing applications across multiple sectors, ensures its continued relevance in scientific and industrial contexts. As synthetic methodologies advance and new applications emerge, this compound will undoubtedly play a significant role in addressing current and future challenges in chemical science and technology.